Cas no 35923-79-6 (Pentafluorophenyl Isothiocyanate)

Pentafluorophenyl Isothiocyanate (C6F5NCS) is a highly reactive organofluorine compound widely used as a derivatizing agent in analytical chemistry and peptide synthesis. Its key advantages include excellent electrophilicity due to the electron-withdrawing pentafluorophenyl group, enabling efficient coupling with amines and other nucleophiles. The compound’s stability and selectivity make it valuable for labeling biomolecules, particularly in mass spectrometry and HPLC applications. Its fluorine-rich structure also enhances detection sensitivity in analytical techniques. Pentafluorophenyl Isothiocyanate is preferred for its high purity, consistent reactivity, and compatibility with a range of solvents, ensuring reliable performance in synthetic and analytical workflows.
Pentafluorophenyl Isothiocyanate structure
35923-79-6 structure
Product Name:Pentafluorophenyl Isothiocyanate
CAS No:35923-79-6
MF:C7F5NS
MW:225.138617515564
MDL:MFCD00041042
CID:89172
PubChem ID:123452
Update Time:2025-06-07

Pentafluorophenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • pentafluorophenylisothiocyanate
    • Pentafluoroisothiocyanatobenzene
    • 2,3,4,5,6-Pentafluorophenyl isothiocyanate
    • Pentafluorophenyl-isothiocyanate
    • Perfluorophenyl isothiocyanate
    • EINECS 252-791-9
    • MFCD00041042
    • Benzene, pentafluoroisothiocyanato-
    • SCHEMBL125198
    • FT-0657991
    • Pentafluorophenyl isothiocyanate, >=97.0% (GC)
    • NS00123735
    • PS-10262
    • 1,2,3,4,5-Pentafluoro-6-isothiocyanatobenzene
    • DTXSID40189489
    • Pentafluorophenyl isothiocyanate
    • AKOS005259826
    • 35938-70-6
    • 1,2,3,4,5-Pentafluoro-6-isothiocyanatobenzene #
    • NAPHTHOLAS-BO
    • SY329137
    • 35923-79-6
    • NGNKMRBGZPDABE-UHFFFAOYSA-N
    • STL556148
    • BBL102348
    • 2,3,4,5,6-pentafluorophenylisothiocyanate
    • Pentafluorophenyl Isothiocyanate
    • MDL： MFCD00041042
    • Inchi： 1S/C7F5NS/c8-2-3(9)5(11)7(13-1-14)6(12)4(2)10
    • InChI Key： NGNKMRBGZPDABE-UHFFFAOYSA-N
    • SMILES： S=C=NC1C(=C(C(=C(C=1F)F)F)F)F
    • BRN： 2736207

Computed Properties

  • Exact Mass: 224.96700
  • Monoisotopic Mass: 224.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 224.3±40.0 ºC (760 Torr),
  • Flash Point: 89.4±27.3 ºC,
  • Refractive Index: n20/D 1.540
  • Solubility: Insuluble (9.7E-4 g/L) (25 ºC),
  • PSA: 44.45000
  • LogP: 3.11640
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

Pentafluorophenyl Isothiocyanate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 2206 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38-42
  • Safety Instruction： S23-S26-S36/37-S45
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： Xn Xi
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R23/24/25; R34
  • Packing Group：III
  • Hazard Level：6.1
  • Storage Condition：2-8°C

Pentafluorophenyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Pentafluorophenyl Isothiocyanate Pricemore >>

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